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Compound of Interest

Compound Name: 2'-Bromoacetanilide

Cat. No.: B057096

For Researchers, Scientists, and Drug Development Professionals

Introduction: 2'-Bromoacetanilide is a chemical compound used in various research and
development applications, particularly in the synthesis of pharmaceuticals and other organic
molecules. Due to its potential hazards, a thorough understanding of its safety and handling
precautions is paramount for all personnel working with this substance. This guide provides an
in-depth overview of the known hazards, safe handling procedures, and emergency protocols
associated with 2'-Bromoacetanilide, compiled from available safety data sheets and
chemical literature.

Hazard Identification and Classification

2'-Bromoacetanilide is classified as a hazardous substance. The primary hazards are
associated with irritation to the skin, eyes, and respiratory system.[1][2][3]

GHS Hazard Classification:

Hazard Class Category
Skin Irritation 2
Eye Irritation 2

Specific target organ toxicity — single exposure

(Respiratory tract irritation)
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Signal Word: Warning[2][4][5]

Hazard Statements:

Code Statement

H315 Causes skin irritation.[2][4]

H319 Causes serious eye irritation.[2][4]

H335 May cause respiratory irritation.[2][4][6][7]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2'-Bromoacetanilide is provided
below. This information is crucial for safe storage and handling.

Property Value

Molecular Formula C8H8BrNOJ[4][8]
Molecular Weight 214.06 g/mol [4]
Appearance Crystalline solid[1]
Purity >98%]1] or >95%][6][7]

Room temperature, in a dry and well-ventilated

Storage Temperature
place.[5][9]

Incompatibilities Strong oxidizing agents, strong bases.[1][6][7]

Exposure Controls and Personal Protection

Strict adherence to the use of personal protective equipment (PPE) is mandatory to prevent
exposure.

Engineering Controls:

o Work in a well-ventilated area.[1][10]
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e Use a local exhaust ventilation system to control dust.[10]
o Ensure eyewash stations and safety showers are readily available.[3]

Personal Protective Equipment (PPE):

PPE Type Specifications

Chemical safety goggles or glasses with side-

Eye/Face Protection )
shields.[3][11]

Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection lab coat, and other protective clothing to prevent
skin contact.[1][3][6][7]

In case of insufficient ventilation or dust
Respiratory Protection formation, use a NIOSH-approved respirator.[1]
[11]

Handling and Storage

Handling:

Avoid all personal contact, including inhalation of dust.[1]

Wash hands and any exposed skin thoroughly after handling.[6][7][10]

Avoid dust formation.[6][7][9]

Do not eat, drink, or smoke in areas where the chemical is handled.
Storage:

e Store in a cool, dry, and well-ventilated area.[1][7]

» Keep containers tightly closed.[1][7]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[7]
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First Aid Measures

In case of exposure, immediate medical attention is crucial.

Exposure Route

First Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to

do. Continue rinsing. Get medical attention.[6][7]

Skin Contact

Immediately wash off with plenty of soap and
water for at least 15 minutes. Remove
contaminated clothing and wash it before reuse.
If skin irritation occurs, get medical
advice/attention.[6][7]

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. Call a

Inhalation o
POISON CENTER or doctor/physician if you
feel unwell.[6][7]

Clean mouth with water and drink plenty of

Ingestion water afterwards. Get medical attention if

symptoms occur.[6][7]

Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Minor Spills:

e Clean up spills immediately.[1]

¢ Avoid breathing dust and contact with skin and eyes.[1]

o Wear appropriate personal protective equipment.[1]

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC436330050&productDescription=2ANDAPOS%3B-BROMOACETANILIDE+96%25&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2013206&productDescription=2+-BROMOACETANILIDE+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC436330050&productDescription=2ANDAPOS%3B-BROMOACETANILIDE+96%25&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2013206&productDescription=2+-BROMOACETANILIDE+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC436330050&productDescription=2ANDAPOS%3B-BROMOACETANILIDE+96%25&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2013206&productDescription=2+-BROMOACETANILIDE+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC436330050&productDescription=2ANDAPOS%3B-BROMOACETANILIDE+96%25&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2013206&productDescription=2+-BROMOACETANILIDE+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-231242.pdf
https://datasheets.scbt.com/sc-231242.pdf
https://datasheets.scbt.com/sc-231242.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Use dry clean-up procedures and avoid generating dust.[1]
e Sweep up and shovel into suitable containers for disposal.[6]
Major Spills:

Evacuate the area.

Alert emergency services.[1]

Control personal contact by wearing protective clothing.[1]

Prevent spillage from entering drains or water courses.[1]

Experimental Workflow: Handling a 2'-
Bromoacetanilide Spill

The following diagram outlines the logical workflow for safely managing a spill of 2'-
Bromoacetanilide.
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Workflow for 2'-Bromoacetanilide Spill Response

Initial Response

Evacuate Immediate Area

'

Alert Supervisor & Safety Officer

'

Assess Spill Size & Risk

Containment & Cleanup

Don Appropriate PPE
(Gloves, Goggles, Respirator)

'

Contain Spill with Inert Material

'

Carefully Sweep or Scoop Up Material

'

Decontaminate Spill Area

Disposal &V Reporting

Place Waste in Labeled, Sealed Container

'

Dispose of as Hazardous Waste

Complete Incident Report

Click to download full resolution via product page

Caption: Logical workflow for responding to a 2'-Bromoacetanilide spill.
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Toxicological Information

While comprehensive quantitative toxicological data for 2'-Bromoacetanilide is not readily
available in the searched literature, it is known to be an irritant to the eyes, skin, and respiratory
system.[1] Long-term exposure to high dust concentrations may lead to changes in lung
function.[1] There is also some evidence from animal testing that suggests exposure may result
in toxic effects to the unborn baby.[1]

Fire-Fighting Measures

Suitable Extinguishing Media:

o Water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam.[6][7]
Hazardous Combustion Products:

o During a fire, irritating and highly toxic gases may be generated by thermal decomposition or
combustion.[11] These may include carbon monoxide (CO), carbon dioxide (CO2), nitrogen
oxides (NOx), and hydrogen halides.[6][7]

Fire-Fighting Procedures:
o Wear self-contained breathing apparatus (SCBA) and full protective gear.[6][7]

o Use water spray to cool adjacent areas.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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